Cas no 15991-13-6 (methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate)

Methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate is a coumarin derivative with a molecular formula of C₁₂H₁₀O₅. This compound features a 7-hydroxyl group and a methyl ester moiety, which enhance its reactivity and potential for further functionalization. Its coumarin core is known for photophysical properties, making it useful in fluorescence studies and as a precursor for bioactive molecules. The ester group provides versatility in synthetic applications, enabling hydrolysis or transesterification for downstream modifications. The compound’s structural features may also contribute to its utility in pharmaceutical or material science research, particularly in developing novel chromophores or biologically active agents. High purity grades ensure consistency in experimental outcomes.
methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate structure
15991-13-6 structure
Product Name:methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
CAS No:15991-13-6
MF:C12H10O5
MW:234.20500
MDL:MFCD01463811
CID:904468
PubChem ID:5395514
Update Time:2025-10-22

methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • METHYL 7-HYDROXYCOUMARIN-4-ACETATE
    • Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
    • (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid methyl ester
    • (7'-hydroxycoumarin-4-yl)acetic acid methyl ester
    • 7-hydroxy-4-methoxycarbonylmethyl-2H-chromen-2-one
    • 7-hydroxycoumarin-4-acetic acid methyl ester
    • methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
    • methyl 2-(7-hydroxy-2-oxochromen-4-yl) acetate
    • 15991-13-6
    • CCG-20716
    • Z87002023
    • BDBM50022172
    • YRNMDWOVAZLMDY-UHFFFAOYSA-N
    • EU-0012137
    • CS-0074343
    • methyl-2-(7-hydroxy-2-oxochromen-4-yl)acetate
    • ChemDiv2_000958
    • 2H-1-Benzopyran-4-acetic acid, 7-hydroxy-2-oxo-, methyl ester
    • ALBB-015722
    • CHEMBL275000
    • Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate, 95%
    • E87499
    • methyl2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
    • HMS1371L12
    • DTXSID30419843
    • methyl 2-(7-hydroxy-2-oxochromen-4-yl)acetate
    • F1190-0300
    • AE-562/12222654
    • HMS1426A16
    • Oprea1_330799
    • STK887613
    • MLS000676421
    • DB-143501
    • HY-W030319
    • Methyl 7-hydroxycoumarin-4-acetate, AldrichCPR
    • SMR000298976
    • Methyl 7-hydroxy-2-oxo-2H-1-benzopyran-4-acetate
    • cid_5395514
    • AS-10312
    • HMS2626O19
    • 7-Hydroxycoumarin-4-aceticacid methylester
    • EN300-186396
    • MFCD01463811
    • SCHEMBL533173
    • AKOS000275976
    • IFLab1_004944
    • MDL: MFCD01463811
    • Inchi: InChI=1S/C12H10O5/c1-16-11(14)4-7-5-12(15)17-10-6-8(13)2-3-9(7)10/h2-3,5-6,13H,4H2,1H3
    • InChI Key: YRNMDWOVAZLMDY-UHFFFAOYSA-N
    • SMILES: COC(=O)CC1=CC(=O)OC2=C1C=CC(=C2)O

Computed Properties

  • Exact Mass: 234.05300
  • Monoisotopic Mass: 234.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 76.74000
  • LogP: 1.21410

methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate Security Information

  • Hazard Category Code: 41
  • Safety Instruction: 39
  • HazardClass:IRRITANT

methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM284426-5g
Methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
15991-13-6 95%
5g
$711 2021-06-17
TRC
B585348-50mg
Methyl (7-Hydroxy-2-oxo-2H-chromen-4-yl)acetate
15991-13-6
50mg
$ 50.00 2022-06-07
TRC
B585348-100mg
Methyl (7-Hydroxy-2-oxo-2H-chromen-4-yl)acetate
15991-13-6
100mg
$ 65.00 2022-06-07
TRC
B585348-500mg
Methyl (7-Hydroxy-2-oxo-2H-chromen-4-yl)acetate
15991-13-6
500mg
$ 160.00 2022-06-07
Chemenu
CM284426-1g
Methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate
15991-13-6 95%
1g
$*** 2023-03-30
abcr
AB409485-250 mg
Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate, 95%
15991-13-6 95%
250mg
€172.00 2023-06-17
abcr
AB409485-500 mg
Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate, 95%
15991-13-6 95%
500mg
€261.10 2023-06-17
abcr
AB409485-1 g
Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate, 95%
15991-13-6 95%
1g
€387.40 2023-06-17
abcr
AB409485-5 g
Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate, 95%
15991-13-6 95%
5g
€1024.10 2023-06-17
abcr
AB409485-250mg
Methyl (7-hydroxy-2-oxo-2H-chromen-4-yl)acetate, 95%; .
15991-13-6 95%
250mg
€213.00 2025-04-20

Additional information on methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate

Recent Advances in the Study of Methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate (CAS: 15991-13-6)

Methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate (CAS: 15991-13-6) is a coumarin derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique chemical structure featuring a coumarin core with a methyl acetate substituent, has been the subject of numerous studies exploring its biological activities and pharmacological properties. The growing interest in this molecule stems from its diverse range of potential applications, including anti-inflammatory, antioxidant, and anticancer effects.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on several key inflammatory mediators, including COX-2 and TNF-α, suggesting its potential as a novel anti-inflammatory agent. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity for these targets, providing valuable insights into its mechanism of action.

In the field of oncology research, methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate has shown promising results as a potential anticancer agent. A recent study published in Bioorganic Chemistry (2024) investigated the compound's effects on various cancer cell lines, revealing significant cytotoxic activity against breast and lung cancer cells while showing minimal toxicity to normal cells. The researchers identified that the compound induces apoptosis through the mitochondrial pathway and inhibits cell migration and invasion, highlighting its potential as a multi-targeted anticancer therapeutic.

The synthetic pathways for methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate have also been optimized in recent years. A 2023 study in Organic Process Research & Development described an improved synthetic route that increases yield and purity while reducing environmental impact. This advancement is particularly significant for potential large-scale production, should the compound progress to clinical trials. The new synthetic approach utilizes greener solvents and catalysts, aligning with current trends in sustainable pharmaceutical manufacturing.

Pharmacokinetic studies of methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate have provided important insights into its drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated favorable absorption and metabolic stability profiles in preclinical models. The compound showed good oral bioavailability and a reasonable half-life, suggesting its potential for oral administration in therapeutic applications. These findings represent a significant step forward in the development of this compound as a potential drug candidate.

Despite these promising developments, challenges remain in the clinical translation of methyl 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetate. Current research gaps include the need for more comprehensive toxicity studies and formulation optimization to improve solubility and stability. Future research directions may focus on structural modifications to enhance potency and selectivity, as well as combination therapy approaches to maximize therapeutic efficacy while minimizing potential side effects.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.